Cas no 1267227-78-0 (1-Benzyl-5-methyl-1h-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-Benzyl-5-methyl-1h-1,2,3-triazole-4-carbaldehyde
• CAS No: 1267227-78-0
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5696181
• PubChem ID: 82203006
• Update Time: 2023-10-14

1-Benzyl-5-methyl-1h-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-5-METHYL-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE
• 1267227-78-0
• EN300-1610466
• 1H-1,2,3-Triazole-4-carboxaldehyde, 5-methyl-1-(phenylmethyl)-
• 1-Benzyl-5-methyl-1h-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C11H11N3O/c1-9-11(8-15)12-13-14(9)7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3
• InChI Key： MTWYZKXGIGUIIR-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)N(CC2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 397.2±44.0 °C(Predicted)
• pka: -0.69±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes